Cas no 2857-97-8 (Bromotrimethylsilane)

• Product Name: Bromotrimethylsilane
• CAS No: 2857-97-8
• MF: C₃H₉BrSi
• MW: 153.093061208725
• MDL: MFCD00000048
• CID: 43497
• PubChem ID: 76113
• Update Time: 2026-05-28

Bromotrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Bromotrimethylsilane
• TMBS
• TMSBR
• TRIMETHYLBROMOSILANE
• TRIMETHYLSILYL BROMIDESilane, bromotrimethyl-
• Silane,bromotrimethyl-
• trimethylbromosilane(tmbs)
• Trimethylsilicon bromide
• TMS bromide
• Trimethylbromosilane,AdefovirDipivoxil
• 3,3'',5,5-TETRAMETHYLBENZIDINESULFATE(TMB-S)
• Bromotrimethylsilane Trimethylsilylbromide
• bromo(trimethyl)silane
• Bromotrimethylsilane,AcroSeal
• Bromotrimethylsilane,Stab. With Copper Powder or Silver Wire
• Silane,bromotrimethyl
• trimethylsilylbromide
• Trimethylsilyl Bromide
• MFCD00000048
• S03130
• bromotrimethylsilan
• NSC139857
• J-519952
• EC 220-672-0
• BP-10636
• DTXSID1062671
• JHH5G299BX
• NSC-139857
• NSC 139857
• STR08345
• CT2928
• Bromotrimethylsilane, purum, >=97.0% (AT)
• Me3SiBr
• bromo trimethylsilane
• FT-0623269
• Bromotrimethylsilane, 97%
• EINECS 220-672-0
• UNII-JHH5G299BX
• D88750
• 2857-97-8
• trimethysilylbromide
• AMY39323
• Bromotrimethysilane
• Silane, bromotrimethyl-
• trimethysilyl bromide
• bromo trimethyl silan
• (CH3)3SiBr
• trimethyl bromosilane
• AKOS000121902
• B1087
• NS00050020
• SCHEMBL37498
• TMS-Br
• EN300-29777
• bromotrimethyl silane
• F0001-0898
• Q62455523
• bromo-trimethyl-silane
• trimethyl silyl bromide
• Trimethylbromosilane Bromotrimethylsilane
• DB-002666
• DTXCID3037838
• NSC 139857; Trimethylbromosilane; Trimethylsilicon Bromide; Trimethylsilyl Bromide; TMS Bromide; TMSBr
• FB31888

• MDL： MFCD00000048
• Inchi： 1S/C3H9BrSi/c1-5(2,3)4/h1-3H3
• InChI Key： IYYIVELXUANFED-UHFFFAOYSA-N
• SMILES： Br[Si](C)(C)C
• BRN： 1731135

Computed Properties

• Exact Mass: 151.96600
• Monoisotopic Mass: 151.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Fluids. Sensitive to moisture.
• Density: 1.16 g/mL at 25 °C(lit.)
• Melting Point: -43 ºC
• Boiling Point: 79 °C(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.424(lit.)
• Solubility: DECOMPOSES
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong acids, strong oxidizing agents. May decompose on exposure to water or moist air.
• PSA: 0.00000
• LogP: 2.21620
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Bromotrimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-14-34
• Safety Instruction： S16-S26-S36/37/39-S45-S8
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R10; R14; R29; R34
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Bromotrimethylsilane

Bromotrimethylsilane (CAS No. 2857-97-8): A Versatile Reagent in Modern Chemical Synthesis

Bromotrimethylsilane, with the chemical formula (CH₃)₃SiBr, is a highly reactive organosilicon compound characterized by its molecular weight of 122.05 g/mol and a bromine atom attached to a trimethylsilicon group. This compound, identified by its unique CAS No. 2857-97-8, has garnered significant attention in the field of organic synthesis due to its broad utility as a synthetic intermediate. Its ability to participate in various chemical transformations, including nucleophilic substitution and cross-coupling reactions, makes it an indispensable tool in the laboratory of chemists and pharmaceutical researchers.

The reactivity of Bromotrimethylsilane stems from the electrophilic nature of the silicon-bromine bond, which facilitates its interaction with nucleophiles. This property is particularly exploited in the synthesis of complex organic molecules, where it serves as a precursor for introducing silicon-based functionalities that can be further modified. The compound’s stability under controlled conditions and its compatibility with a wide range of solvents enhance its appeal for industrial and academic applications.

In recent years, advancements in synthetic methodologies have highlighted the role of Bromotrimethylsilane in the development of novel pharmaceuticals and agrochemicals. One notable application is its use in the preparation of silicon-containing heterocycles, which exhibit promising biological activities. For instance, studies have demonstrated its efficacy in constructing fused ring systems found in many bioactive compounds. The ability to manipulate these structures through silicon-mediated reactions opens up new avenues for drug discovery.

Furthermore, the integration of Bromotrimethylsilane into flow chemistry systems has revolutionized the way complex reactions are conducted. Flow chemistry allows for precise control over reaction conditions, leading to higher yields and improved reproducibility. This approach is particularly advantageous when working with sensitive intermediates like those derived from Bromotrimethylsilane, as it minimizes side reactions and enhances overall process efficiency.

The compound’s utility extends beyond pharmaceuticals into materials science, where it is employed in the synthesis of advanced polymers and coatings. Silicon-based polymers derived from Bromotrimethylsilane exhibit exceptional thermal stability and chemical resistance, making them ideal for high-performance applications. Researchers are exploring its potential in creating next-generation electronic materials, such as organic semiconductors and optoelectronic devices, where silicon’s properties are leveraged to achieve superior functionality.

Recent research has also focused on the greener synthesis of organosilicon compounds like Bromotrimethylsilane. Traditional methods often involve harsh conditions and generate significant waste, prompting scientists to seek more sustainable alternatives. Innovations in catalytic systems have enabled the production of Bromotrimethylsilane under milder conditions with reduced environmental impact. These advancements align with global efforts to promote sustainable chemistry practices.

The role of computational chemistry in optimizing reactions involving Bromotrimethylsilane cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and fine-tune experimental parameters before conducting physical synthesis. This approach not only saves time but also reduces the consumption of valuable reagents like Bromotrimethylsilane. By integrating experimental data with computational insights, scientists can achieve more efficient and scalable synthetic routes.

In conclusion, Bromotrimethylsilane (CAS No. 2857-97-8) remains a cornerstone in modern chemical synthesis due to its versatility and reactivity. Its applications span across pharmaceuticals, materials science, and green chemistry, underscoring its importance in both academic research and industrial processes. As new methodologies continue to emerge, the potential uses for this compound will undoubtedly expand, solidifying its position as a vital reagent in the chemist’s toolkit.